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Compound of Interest

Compound Name: cCc214-2

Cat. No.: B8579109

This technical guide provides an in-depth overview of CC214-2, a potent and selective inhibitor
of LIM kinases (LIMK). It is intended for researchers, scientists, and professionals in the field of
drug development who are interested in the therapeutic potential of targeting the LIMK
signaling pathway. This document covers the chemical structure, physicochemical and
pharmacological properties, mechanism of action, and relevant experimental methodologies
associated with CC214-2.

Chemical Structure and Physicochemical Properties

CC214-2 is a small molecule inhibitor with the chemical formula C23H24NeO2. Its structure and
key properties are summarized below.

Chemical Structure:

o |[UPAC Name: 4-(5-(1-isopropyl-1H-pyrazol-5-yl)-1H-benzo[d]imidazol-1-yl)-N-(2-
methoxyethyl)pyrimidin-2-amine

e SMILES: CC(C)nlcc(c(nl)C)-c2cc3c(n2)N(cdccec(ncd)NCCOC)C=N3
e PubChem CID: 71490240

Physicochemical and Pharmacological Properties:
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Property Value Reference
Molecular Formula C23H24Ne602

Molecular Weight 428.49 g/mol

Appearance White to off-white solid

LIMK1 ICso 8 nM

LIMK2 ICso 6 nM

Reversible, ATP-competitive
inhibitor of LIMK

Mechanism of Action

Mechanism of Action and Signaling Pathway

CC214-2 exerts its biological effects by directly inhibiting the kinase activity of both LIMK1 and
LIMK2. These kinases are crucial regulators of actin dynamics through their phosphorylation
and subsequent inactivation of the actin-depolymerizing factor, cofilin. By inhibiting LIMK,
CC214-2 prevents the phosphorylation of cofilin, thereby maintaining its active state and
promoting actin filament disassembly. This modulation of the cytoskeleton has significant
implications for various cellular processes, including cell migration, invasion, and proliferation.

The primary signaling cascade involving LIMK is the Rho-ROCK-LIMK pathway. Upstream
signals, often initiated by growth factors or cell adhesion molecules, activate the small GTPase
RhoA. Activated RhoA then binds to and activates Rho-associated kinase (ROCK), which in
turn phosphorylates and activates LIMK.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b8579109?utm_src=pdf-body
https://www.benchchem.com/product/b8579109?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8579109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Upstream Signals
(e.g., Growth Factors)

LIMK1/2

Phosphorylation

p-Cofilin (Inactive)

Dephos horylelition
(Slingshot, Chron:ophin)

Cofilin (Active)

Actin Depolymerization

| Cell Migration &
Invasion

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8579109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Prepare Reagents:
- LIMK Enzyme
- Substrate
“ATP Incubate E Initiate Reacti Detect Substrat Analyze Data &
ncubate Enzyme, nitiate Reaction etect substrate nalyze Data
| Substrate, & CC214-2 with ATP Phosphorylation Calculate ICso
Serially Dilute
CC214-2

Click to download full resolution via product page

 To cite this document: BenchChem. [CC214-2: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8579109#cc214-2-chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b8579109?utm_src=pdf-body-img
https://www.benchchem.com/product/b8579109#cc214-2-chemical-structure-and-properties
https://www.benchchem.com/product/b8579109#cc214-2-chemical-structure-and-properties
https://www.benchchem.com/product/b8579109#cc214-2-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8579109?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8579109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

